Cas no 1437453-64-9 (3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide)

• Product Name: 3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide
• CAS No: 1437453-64-9
• MF: C₈H₃Cl₂F₃N₂O₂S
• MW: 319.087828874588
• CID: 5160422
• Update Time: 2025-05-19

3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C8H3Cl2F3N2O2S/c9-4-2-1-3(8(11,12)13)6-5(4)14-7(10)15-18(6,16)17/h1-2H,(H,14,15)
• InChI Key： IMNDSHLPSFSYRB-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C(F)(F)F)C=CC(Cl)=C2N=C(Cl)N1

Additional information on 3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide

Introduction to 3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS No. 1437453-64-9)

The compound 3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide, identified by its CAS number 1437453-64-9, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic compound belongs to the thiadiazine family, a class of molecules known for their diverse biological activities and structural versatility. The presence of multiple substituents, including chloro and trifluoromethyl groups, as well as the unique benzo[1,2,4]thiadiazine core structure, imparts distinct chemical and pharmacological properties that make it a subject of intense research interest.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The benzo[1,2,4]thiadiazine scaffold is particularly noteworthy due to its ability to modulate various biological pathways. Specifically, this compound has garnered attention for its potential applications in the treatment of inflammatory disorders and neurodegenerative diseases. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituents contribute to electrophilicity, making the molecule a promising candidate for further derivatization and optimization.

One of the most compelling aspects of 3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide is its structural similarity to known bioactive molecules. This similarity suggests that it may interact with biological targets in a manner akin to established drugs. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The mechanism of action appears to involve modulation of transcription factors and signaling pathways that are central to processes such as cytokine production and cell proliferation.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the trifluoromethyl group at the 8-position is particularly challenging due to its high reactivity and sensitivity to hydrolysis. However, advances in fluorination techniques have made it possible to incorporate this moiety with high precision. Similarly, the placement of two chloro atoms at the 3- and 5-positions requires careful control over reaction conditions to avoid unwanted side products. These synthetic challenges underscore the complexity and sophistication required in developing novel heterocyclic compounds.

Recent research has also explored the pharmacokinetic properties of 3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide. Studies using computational modeling have predicted favorable oral bioavailability and reasonable metabolic stability. These predictions are supported by preliminary in vitro assays that demonstrate modest resistance to degradation by major cytochrome P450 enzymes. Such findings are crucial for assessing the compound's potential as a lead candidate for further development.

The therapeutic potential of this compound extends beyond anti-inflammatory applications. Emerging evidence suggests that it may also exhibit neuroprotective effects against oxidative stress-induced damage. This is particularly relevant given the growing body of research linking oxidative stress to neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of 3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide to scavenge reactive oxygen species has been observed in cell-based models, providing a rationale for its investigation in vivo.

In conclusion,3,5-Dichloro-8-trifluoromethyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS No. 1437453-64-9) represents a promising candidate for further pharmacological exploration. Its unique structural features combined with preliminary evidence of biological activity make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms,this compound holds significant potential as a foundation for novel treatments across multiple disease areas.